![molecular formula C14H20N2O2 B4367916 N-cyclohexyl-4,5,6,7-tetrahydro-1,2-benzisoxazole-3-carboxamide](/img/structure/B4367916.png)
N-cyclohexyl-4,5,6,7-tetrahydro-1,2-benzisoxazole-3-carboxamide
Overview
Description
N-cyclohexyl-4,5,6,7-tetrahydro-1,2-benzisoxazole-3-carboxamide, also known as JNJ-39393406, is a small molecule that has been extensively studied for its potential therapeutic applications in various neurological disorders. This compound belongs to the class of benzisoxazole derivatives, which have been shown to exhibit a wide range of pharmacological activities.
Mechanism of Action
N-cyclohexyl-4,5,6,7-tetrahydro-1,2-benzisoxazole-3-carboxamide acts as a selective antagonist of the metabotropic glutamate receptor subtype 2 (mGluR2), which is a G protein-coupled receptor that plays a key role in regulating glutamate neurotransmission. By blocking the activity of mGluR2, N-cyclohexyl-4,5,6,7-tetrahydro-1,2-benzisoxazole-3-carboxamide can modulate the release of glutamate in the brain, which has been implicated in the pathophysiology of various neurological disorders.
Biochemical and Physiological Effects:
N-cyclohexyl-4,5,6,7-tetrahydro-1,2-benzisoxazole-3-carboxamide has been shown to have a wide range of biochemical and physiological effects in preclinical studies. These include reducing the levels of pro-inflammatory cytokines, increasing the levels of neurotrophic factors, and improving synaptic plasticity. Additionally, N-cyclohexyl-4,5,6,7-tetrahydro-1,2-benzisoxazole-3-carboxamide has been shown to have a favorable pharmacokinetic profile, with good brain penetration and a long half-life.
Advantages and Limitations for Lab Experiments
N-cyclohexyl-4,5,6,7-tetrahydro-1,2-benzisoxazole-3-carboxamide has several advantages for use in laboratory experiments. It has a well-characterized mechanism of action, and its effects on glutamate neurotransmission have been extensively studied. Additionally, N-cyclohexyl-4,5,6,7-tetrahydro-1,2-benzisoxazole-3-carboxamide has been shown to be selective for mGluR2, which reduces the risk of off-target effects. However, one limitation of N-cyclohexyl-4,5,6,7-tetrahydro-1,2-benzisoxazole-3-carboxamide is that it has not yet been tested in clinical trials, so its safety and efficacy in humans are not yet known.
Future Directions
There are several potential future directions for research on N-cyclohexyl-4,5,6,7-tetrahydro-1,2-benzisoxazole-3-carboxamide. One area of interest is its potential therapeutic applications in Parkinson's disease, where it may have neuroprotective effects and improve motor function. Another area of interest is its potential use in the treatment of depression, where it may have antidepressant effects by modulating glutamate neurotransmission. Additionally, further studies are needed to determine the safety and efficacy of N-cyclohexyl-4,5,6,7-tetrahydro-1,2-benzisoxazole-3-carboxamide in humans, which could pave the way for clinical trials and eventual FDA approval.
Scientific Research Applications
N-cyclohexyl-4,5,6,7-tetrahydro-1,2-benzisoxazole-3-carboxamide has been extensively studied for its potential therapeutic applications in various neurological disorders, including Parkinson's disease, schizophrenia, and depression. In preclinical studies, N-cyclohexyl-4,5,6,7-tetrahydro-1,2-benzisoxazole-3-carboxamide has been shown to exhibit neuroprotective effects, improve cognitive function, and reduce inflammation in the brain.
properties
IUPAC Name |
N-cyclohexyl-4,5,6,7-tetrahydro-1,2-benzoxazole-3-carboxamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H20N2O2/c17-14(15-10-6-2-1-3-7-10)13-11-8-4-5-9-12(11)18-16-13/h10H,1-9H2,(H,15,17) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YSZABPVJMGGLLD-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)NC(=O)C2=NOC3=C2CCCC3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H20N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
248.32 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.